Cas no 2171471-06-8 (1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide)
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide
- 2171471-06-8
- EN300-1281246
-
- Inchi: 1S/C9H13N5O/c10-5-1-2-7(13-8(5)11)14-4-3-6(14)9(12)15/h1-2,6H,3-4,10H2,(H2,11,13)(H2,12,15)
- InChI Key: WYXJAEUFCDNXPZ-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1C1C=CC(=C(N)N=1)N)N
Computed Properties
- Exact Mass: 207.11201006g/mol
- Monoisotopic Mass: 207.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 111Ų
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281246-1.0g |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281246-50mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1281246-100mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 100mg |
$1056.0 | 2023-10-01 | ||
| Enamine | EN300-1281246-250mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 250mg |
$1104.0 | 2023-10-01 | ||
| Enamine | EN300-1281246-500mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 500mg |
$1152.0 | 2023-10-01 | ||
| Enamine | EN300-1281246-1000mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 1000mg |
$1200.0 | 2023-10-01 | ||
| Enamine | EN300-1281246-2500mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 2500mg |
$2351.0 | 2023-10-01 | ||
| Enamine | EN300-1281246-5000mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 5000mg |
$3479.0 | 2023-10-01 | ||
| Enamine | EN300-1281246-10000mg |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171471-06-8 | 10000mg |
$5159.0 | 2023-10-01 |
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide
Comprehensive Overview of 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171471-06-8)
1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide, identified by its CAS number 2171471-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a diaminopyridine moiety with an azetidine-carboxamide group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive molecules.
The growing interest in 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide aligns with current trends in precision medicine and targeted therapy. With the rise of AI-driven drug discovery, compounds like this are increasingly studied for their structure-activity relationships (SAR). Users frequently search for terms such as "small molecule inhibitors," "heterocyclic compound synthesis," and "pharmacophore modeling," reflecting the compound's relevance in modern research. Its CAS number 2171471-06-8 is often queried in scientific databases for detailed physicochemical properties and patent literature.
From a synthetic chemistry perspective, 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide presents intriguing challenges. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its ring strain and conformational rigidity, which can influence binding affinity in biological systems. Meanwhile, the 5,6-diaminopyridine subunit offers opportunities for hydrogen bonding and metal coordination, critical for interactions with biological targets. These features make the compound a subject of studies on molecular docking and fragment-based drug design.
In the context of drug metabolism and ADME (Absorption, Distribution, Metabolism, Excretion) studies, 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide is often compared to other azetidine derivatives. Its carboxamide group enhances solubility, a key factor in oral bioavailability, while the diaminopyridine component may contribute to CYP450 enzyme interactions. Such properties are frequently explored in queries related to "prodrug optimization" and "metabolic stability," highlighting its potential in lead compound development.
The compound's CAS number 2171471-06-8 is also associated with intellectual property and patent landscapes. Recent filings suggest its utility in oncology and inflammatory diseases, aligning with searches for "novel therapeutic targets." Additionally, its structural motifs are relevant to covalent inhibitor design, a hot topic in drug resistance research. As the demand for selective kinase inhibitors grows, 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide remains a compound of interest for both academia and industry.
In summary, 1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS 2171471-06-8) exemplifies the convergence of medicinal chemistry and computational biology. Its multifaceted applications—from target identification to hit-to-lead optimization—make it a valuable subject for researchers exploring next-generation therapeutics. With ongoing advancements in high-throughput screening and cheminformatics, this compound continues to inspire innovation in drug discovery pipelines worldwide.
2171471-06-8 (1-(5,6-diaminopyridin-2-yl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)